Cas no 1241009-48-2 ([1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol)

• Product Name: [1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol
• CAS No: 1241009-48-2
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 2166362
• PubChem ID: 47035134
• Update Time: 2025-10-31

[1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol
• AKOS005289921
• 4-Piperidinemethanol, 1-[(3-chlorophenyl)methyl]-
• (1-(3-Chlorobenzyl)piperidin-4-yl)methanol
• DB-237133
• [1-[(3-chlorophenyl)methyl]piperidin-4-yl]methanol
• Z416877374
• 1241009-48-2
• G66826

• MDL： MFCD16153516
• Inchi： 1S/C13H18ClNO/c14-13-3-1-2-12(8-13)9-15-6-4-11(10-16)5-7-15/h1-3,8,11,16H,4-7,9-10H2
• InChI Key： QRHUJQBRDLNGEC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCC(CO)CC1

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 341.5±17.0 °C at 760 mmHg
• Flash Point: 160.3±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

[1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on [1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol

[1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol: A Comprehensive Overview

The compound [1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol, identified by the CAS number 1241009-48-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule consists of a piperidine ring substituted at the 4-position with a hydroxymethyl group and at the 1-position with a 3-chlorobenzyl group. This unique combination of functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive molecules. The presence of the hydroxymethyl group at the 4-position of the piperidine ring introduces hydrophilic characteristics, which can enhance solubility and bioavailability. On the other hand, the 3-chlorobenzyl substituent at the 1-position contributes to lipophilicity, potentially improving membrane permeability. These complementary properties make [1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol an attractive candidate for further exploration in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Piperidine derivatives are known for their ability to modulate various cellular pathways, including those involved in inflammation, pain, and neurodegenerative diseases. Recent research has demonstrated that certain piperidine-based compounds exhibit potent anti-inflammatory and analgesic effects, suggesting that [1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol could be a valuable addition to this class of compounds.

In addition to its pharmacological potential, this compound has also garnered attention for its role in organic synthesis. The piperidine ring serves as a versatile scaffold for constructing more complex molecules. The hydroxymethyl group at the 4-position can act as a reactive site for further functionalization, enabling chemists to design derivatives with tailored properties. For instance, recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive heterocycles, highlighting its utility in modern organic chemistry.

The synthesis of [1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol involves a multi-step process that combines principles from both organic and medicinal chemistry. The starting material typically involves a piperidine derivative with appropriate substituents, which undergoes a series of reactions to introduce the desired functional groups. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing such molecules, further enhancing their accessibility for research purposes.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods allow for precise determination of its molecular structure and purity, ensuring its suitability for both research and industrial applications.

In conclusion, [1-(3-Chloro-benzyl)-piperidin-4-yl]-methanol (CAS No: 1241009-48-2) is a versatile compound with significant potential in drug discovery and organic synthesis. Its unique combination of functional groups makes it an intriguing subject for further investigation, particularly in light of recent advancements in chemical biology and medicinal chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.